Cas no 2190-24-1 (1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol)

1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol is a structured triglyceride composed of stearic acid at the sn-1 and sn-3 positions and palmitic acid at the sn-2 position. This specific molecular configuration enhances its stability and melting properties, making it suitable for applications requiring controlled lipid delivery or solid fat functionality. The asymmetrical fatty acid distribution contributes to improved crystallization behavior and compatibility with lipid-based formulations. Its well-defined structure ensures consistent performance in pharmaceutical, cosmetic, and food industries, where precise lipid matrices are critical. The compound’s high purity and tailored composition make it a valuable ingredient for specialized lipid systems requiring predictable physicochemical characteristics.

1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol structure

2190-24-1 structure

Product Name:1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol

CAS No:2190-24-1

MF:C₅₅H₁₀₆O₆

MW:863.4

CID:1404722

PubChem ID:545567

Update Time:2025-10-24

1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol Chemical and Physical Properties

Names and Identifiers

- Octadecanoic acid, 2-[(1-oxohexadecyl)oxy]-1,3-propanediyl ester
- 1,2,3-Propanetriyl=2-palmitate 1,3-distearate
- 1,3-Distearoyl-2-palmitin
- 1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol
- 2-O-Palmitoyl-1-O,3-O-distearoylglycerol
- 2-Palmito-1,3-distearin
- Bis(octadecanoic acid)2-[(1-oxohexadecyl)oxy]-1,3-propanediyl ester
- 1,3-Distearoyl-2-Palmitoyl-rac-glycerol
- 1,3-Distearoyl-2-Palmitoyl Glycerol
- 2-Palmitodistearin
- Q27225650
- Glycerol 2-hexadecanoate 1,3-dioctadecanoate
- TAG(18:0/16:0/18:0)
- 6HZ9Y3W5JG
- 2-(hexadecanoyloxy)propane-1,3-diyl dioctadecanoate
- 2190-24-1
- Triacylglycerol(52:0)
- (2-Hexadecanoyloxy-3-Octadecanoyloxy-Propyl) Octadecanoate
- ZGVGTPFSVCXVNJ-UHFFFAOYSA-N
- 1-Stearoyl-2-palmitoyl-3-stearoyl-glycerol
- CHEBI:132773
- Triacylglycerol(18:0/16:0/18:0)
- Stearin, 2-palmito-1,3-di-
- Octadecanoic acid 2-[(1-oxohexadecyl)oxy]-1,3-propanediyl ester, 9CI
- ?1,3-Distearoyl-2-Palmitoyl Glycerol
- 1,3-distearoyl-2-palmitoylglycerol
- TAG(52:0)
- 2-(HEXADECANOYLOXY)-3-(OCTADECANOYLOXY)PROPYL OCTADECANOATE
- Glycerol 1,3-dioctadecanoate 2-hexadecanoate
- 1-Octadecanoyl-2-hexadecanoyl-3-octadecanoyl-glycerol
- TG(18:0/16:0/18:0)
- 1,3-STEARIN-2-PALMITIN
- 2-(Palmitoyloxy)propane-1,3-diyl distearate
- (2-hexadecanoyloxy-3-octadecanoyloxypropyl) octadecanoate
- 1,3-dioctadecanoyl-2-hexadecanoylglycerol
- Triglyceride StPSt,sn
- DTXSID601314731
- Palmitin, 1,3-distearo-2-
- SCHEMBL8908785
- 2-Palmitoyl-1,3-distearin
- a,a'-Distearopalmitin
- 2-(Palmitoyloxy)-3-(stearoyloxy)propyl stearate #
- Glycerol 1,3-distearate-2-palmitate
- Inchi： 1S/C55H106O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h52H,4-51H2,1-3H3
- InChI Key： ZGVGTPFSVCXVNJ-UHFFFAOYSA-N
- SMILES： O(C(=O)CCCCCCCCCCCCCCCCC)CC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 862.79894110g/mol
Monoisotopic Mass: 862.79894110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 61
Rotatable Bond Count: 54
Complexity: 855
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 24.1
Topological Polar Surface Area: 78.9Å²

Experimental Properties

LogP: 20.7

1-O,3-O-Distearoyl-2-O-palmitoyl-L-glycerol Pricemore >>

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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67954-1mg	1,3-Distearoyl-2-Palmitoyl-rac-glycerol	2190-24-1	98%	1mg	￥377.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67954-5mg	1,3-Distearoyl-2-Palmitoyl-rac-glycerol	2190-24-1	98%	5mg	￥1594.00	2022-04-26
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